Cas no 1359395-79-1 (methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate)

• Product Name: methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate
• CAS No: 1359395-79-1
• MF: C₂₀H₁₆ClFN₂O₅
• MW: 418.802847862244
• CID: 5400307
• Update Time: 2025-05-21

methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-[2-[(3-chloro-4-fluorophenyl)amino]-2-oxoethoxy]-6-methoxy-2-quinolinecarboxylate
• methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate

• Inchi： 1S/C20H16ClFN2O5/c1-27-12-4-6-16-13(8-12)18(9-17(24-16)20(26)28-2)29-10-19(25)23-11-3-5-15(22)14(21)7-11/h3-9H,10H2,1-2H3,(H,23,25)
• InChI Key： HQCRIKOFXNFJGA-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC)=CC=2)C(OCC(NC2=CC=C(F)C(Cl)=C2)=O)=CC=1C(OC)=O

Experimental Properties

• Density: 1.413±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.8±55.0 °C(Predicted)
• pka: 10.80±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate

Professional Introduction to Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate (CAS No. 1359395-79-1)

Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate, with the CAS number 1359395-79-1, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its 3-chloro-4-fluorophenyl substituent and the presence of both carbamoyl and methoxy functional groups, contribute to its unique chemical properties and make it a subject of intense study.

The synthesis and characterization of this compound have been the focus of several recent studies, reflecting its importance in medicinal chemistry. Quinoline derivatives are widely recognized for their role in the development of drugs targeting various diseases, including infectious diseases and cancer. The specific arrangement of atoms in Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate imparts upon it the ability to interact with biological targets in a manner that may lead to novel therapeutic effects.

In recent years, there has been a surge in research aimed at identifying new compounds with potential pharmacological activity. The use of computational methods and high-throughput screening has accelerated the discovery process, allowing researchers to explore the biological activity of molecules like Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate more efficiently than ever before. These advancements have led to the identification of several promising candidates that are now undergoing further investigation.

The 3-chloro-4-fluorophenyl moiety in this compound is particularly noteworthy, as it is known to influence the electronic properties and binding affinity of quinoline derivatives. The chlorine atom can participate in hydrogen bonding interactions with biological targets, while the fluorine atom can enhance lipophilicity, which is often crucial for drug bioavailability. The combination of these two halogens makes Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate a versatile scaffold for drug design.

Furthermore, the presence of both carbamoyl and methoxy groups provides multiple sites for functionalization, allowing chemists to fine-tune the properties of the molecule. The carbamoyl group can act as a hinge point for further derivatization, while the methoxy group can influence solubility and metabolic stability. These features make Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate an attractive candidate for developing new drugs with improved efficacy and reduced side effects.

Recent studies have also explored the potential applications of this compound in treating various diseases. For instance, quinoline derivatives have been shown to possess anti-inflammatory, antiviral, and anticancer properties. The specific structural features of Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate may make it particularly effective against certain types of cancer by inhibiting key enzymes or disrupting signaling pathways involved in tumor growth.

In addition to its therapeutic potential, this compound has also been studied for its environmental impact. Researchers are increasingly interested in developing drugs that are not only effective but also environmentally sustainable. The synthesis of Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate has been optimized to minimize waste and reduce energy consumption, aligning with broader efforts to promote green chemistry.

The future prospects for Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate are promising, with ongoing research aimed at further elucidating its biological activity and developing novel drug candidates based on its structure. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in the development of new treatments.

In conclusion, Methyl 4-{[(3-chloro-4-fluorophenyl)carbamoyl]methoxy}-6-methoxyquinoline-2-carboxylate (CAS No. 1359395-79-1) is a highly intriguing compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable tool for developing new drugs targeting various diseases. As research in this area continues to progress, we can expect to see more innovative applications emerging from studies like these.